![molecular formula C22H21NO4 B6231978 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azaspiro[3.3]heptane-6-carboxylic acid CAS No. 2138525-84-3](/img/no-structure.png)
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azaspiro[3.3]heptane-6-carboxylic acid
Description
The compound “2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azaspiro[3.3]heptane-6-carboxylic acid” is a complex organic molecule. It is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis . The Fmoc group serves as a protective group for amino acids and is removed during the final steps of synthesis .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a fluorenyl group, a carbonyl group, and a spiro[3.3]heptane ring system. The fluorenyl group is a tricyclic aromatic system, which contributes to the stability and reactivity of the molecule .Chemical Reactions Analysis
As a compound containing an Fmoc group, it can participate in reactions typical for Fmoc-protected amino acids. The Fmoc group can be removed under mildly basic conditions, which is a crucial step in peptide synthesis .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azaspiro[3.3]heptane-6-carboxylic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring system and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group and the carboxylation of the resulting amine.", "Starting Materials": [ "2-aminocyclohexanone", "9H-fluorene", "methyl chloroformate", "triethylamine", "sodium hydride", "carbon dioxide", "diethyl ether", "methanol", "acetic acid", "sodium hydroxide" ], "Reaction": [ "Protection of the amine group with methyl chloroformate and triethylamine to form the N-methyl carbamate", "Reaction of the N-methyl carbamate with sodium hydride and 9H-fluorene to form the spirocyclic ring system", "Introduction of the fluorenyl group by reaction with 9H-fluorene and methyl chloroformate", "Deprotection of the amine group with sodium hydroxide to form the free amine", "Carboxylation of the free amine with carbon dioxide in methanol and acetic acid to form the final product" ] } | |
CAS RN |
2138525-84-3 |
Product Name |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azaspiro[3.3]heptane-6-carboxylic acid |
Molecular Formula |
C22H21NO4 |
Molecular Weight |
363.4 |
Purity |
95 |
Origin of Product |
United States |
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